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Compound of Interest

Compound Name: Duloxetine-d7

Cat. No.: B562449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the key physicochemical properties of

Duloxetine-d7, a deuterated analog of Duloxetine. The inclusion of seven deuterium atoms

increases the molecular weight of the compound, making it a valuable tool in pharmacokinetic

studies and as an internal standard in analytical assays.

Physicochemical Properties of Duloxetine-d7
The fundamental physicochemical data for Duloxetine-d7 is presented below. This information

is critical for accurate quantification and formulation development.

Property Value Source

Molecular Formula C₁₈H₁₂D₇NOS
LGC Standards[1],

Immunomart[2]

Molecular Weight 304.5 g/mol PubChem[3]

Alternate Reported MW 304.46 g/mol LGC Standards[1]

Monoisotopic Mass 304.16267262 Da PubChem[3]

Chemical Structure and Isotopic Labeling
The structural integrity of Duloxetine is maintained in its deuterated form, with the key

difference being the substitution of seven hydrogen atoms with deuterium on the naphthalene
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ring. This specific labeling is crucial for its application in mass spectrometry-based analytical

methods.

Logical Representation of Isotopic Substitution
The following diagram illustrates the relationship between the parent compound, Duloxetine,

and its deuterated analog, highlighting the isotopic substitution that results in the increased

molecular weight.
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Isotopic relationship between Duloxetine and Duloxetine-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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